Cas no 1490008-52-0 (3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine)

• Product Name: 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine
• CAS No: 1490008-52-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• MDL: MFCD16781675
• CID: 5607960
• PubChem ID: 62528211
• Update Time: 2025-06-11

3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [3-(3-bromo-4-methoxyphenyl)propyl](methyl)amine
• 1490008-52-0
• AKOS011818354
• EN300-8554936
• 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine

• MDL： MFCD16781675
• Inchi： 1S/C11H16BrNO/c1-13-7-3-4-9-5-6-11(14-2)10(12)8-9/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： GBAYCOJSDBGBPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCNC)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine

Introduction to 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine (CAS No. 1490008-52-0)

3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine, a compound with the chemical identifier CAS No. 1490008-52-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this amine derivative incorporates a 3-bromo-4-methoxyphenyl moiety, which is known for its ability to modulate various biological pathways, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine molecule exhibits a high degree of chemical versatility, which allows it to interact with multiple targets within biological systems. This property is particularly advantageous in the design of drugs that require precise targeting and minimal off-target effects. The presence of both bromine and methoxy substituents on the aromatic ring enhances its reactivity and binding affinity, enabling researchers to fine-tune its pharmacological profile for specific therapeutic purposes.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylpropylamine derivatives. These compounds have shown promise in various preclinical studies as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The structural features of 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine make it a compelling candidate for further investigation in this context. Specifically, the bromo and methoxy groups contribute to its ability to interact with serotonin receptor subtypes, such as 5-HT1A and 5-HT2A, which are implicated in conditions ranging from depression to anxiety disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of such compounds with remarkable accuracy. These computational models have been instrumental in guiding the synthesis and optimization of 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine derivatives. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify structural modifications that enhance its bioavailability and therapeutic efficacy. This approach has not only accelerated the drug discovery process but also reduced the reliance on empirical screening methods.

The synthesis of 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine involves a series of well-established organic reactions, including nucleophilic substitution and alkylation processes. The use of advanced synthetic methodologies has allowed for the efficient production of this compound in multi-kilogram quantities, making it feasible for large-scale pharmaceutical applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize waste and reduce environmental impact. This aligns with the broader industry trend toward sustainable drug development practices.

One of the most exciting areas of research involving 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine is its potential role in treating neurological disorders. Preclinical studies have demonstrated that derivatives of this compound can modulate neurotransmitter release and receptor activity in animal models. For instance, research has shown that certain analogs exhibit anxiolytic effects comparable to established treatments while displaying a more favorable side effect profile. These findings have prompted further investigation into their clinical applicability.

The development of novel therapeutic agents often requires an interdisciplinary approach, combining expertise from chemistry, pharmacology, and bioinformatics. In the case of 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine, collaboration between academic researchers and industry scientists has been crucial in advancing its pharmacological profile. This collaborative effort has led to the identification of new synthetic routes and the optimization of existing ones, ensuring that the compound can be produced efficiently and cost-effectively.

The future prospects for 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational new drug (IND) applications are being prepared for several derivatives that show particular promise in treating conditions such as chronic pain and cognitive disorders. As regulatory pathways continue to evolve, these compounds may soon become available for clinical trials, bringing new hope to patients suffering from previously untreatable conditions.

In conclusion, 3-(3-bromo-4-methoxyphenyl)propyl(methyl)amine represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable tool for drug discovery and development. With continued research and innovation, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.